Cas no 2228639-73-2 (methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate)

• Product Name: methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate
• CAS No: 2228639-73-2
• MF: C₁₂H₁₄F₂N₂O₂
• MW: 256.248569965363
• CID: 6425952
• PubChem ID: 165689806
• Update Time: 2025-06-08

methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate
• EN300-1972658
• methyl 6-[1-(aminomethyl)-3,3-difluorocyclobutyl]pyridine-3-carboxylate
• 2228639-73-2

• Inchi： 1S/C12H14F2N2O2/c1-18-10(17)8-2-3-9(16-4-8)11(7-15)5-12(13,14)6-11/h2-4H,5-7,15H2,1H3
• InChI Key： LVJHGQQCNMNSOO-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(C(=O)OC)=CN=2)(CN)C1)F

Computed Properties

• Exact Mass: 256.10233402g/mol
• Monoisotopic Mass: 256.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate

Methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate (CAS No. 2228639-73-2): A Comprehensive Overview

Methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate, identified by its CAS number 2228639-73-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups, including an amino methyl substituent and fluoroalkyl groups, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural motif of methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate incorporates a cyclobutyl ring with two fluorine atoms at the 3-position, enhancing its electronic properties and potentially influencing its interactions with biological targets. The presence of a pyridine ring further contributes to its versatility, as pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to form hydrogen bonds and coordinate with metal ions. The carboxylate ester group at the 3-position of the pyridine ring not only provides a site for further chemical modification but also influences the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in the development of fluorinated heterocyclic compounds due to their enhanced biological activity and improved pharmacokinetic properties. The fluorine atoms in methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate are strategically positioned to modulate the electronic distribution of the molecule, which can lead to increased binding affinity and selectivity towards biological targets. This has been observed in various fluorinated drug candidates that have demonstrated superior efficacy compared to their non-fluorinated counterparts.

The amino methyl group at the 1-position of the cyclobutyl ring introduces a basic nitrogen atom, which can participate in various interactions within biological systems. This feature makes the compound a potential scaffold for designing molecules that can interact with acidic or basic residues in proteins and enzymes. Such interactions are crucial for modulating enzyme activity and have been exploited in the development of kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics.

Recent studies have highlighted the importance of cycloalkyl-substituted heterocycles in drug design. The cyclobutyl ring in methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate contributes to steric hindrance and rigidity, which can improve metabolic stability and reduce off-target effects. This structural feature has been leveraged in the design of several successful drugs that exhibit high specificity and low toxicity profiles.

The carboxylate ester group at the 3-position of the pyridine ring provides a versatile handle for further chemical modifications. This group can be readily converted into other functional moieties such as amides, acyl chlorides, or carboxylic acids, enabling the synthesis of a wide range of derivatives with tailored properties. Such modifications are essential for optimizing pharmacokinetic parameters and improving drug-like characteristics.

The potential applications of methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate extend beyond traditional small-molecule drug development. Its unique structural features make it a valuable building block for peptidomimetics and other biologically active molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The incorporation of this compound into peptidomimetic scaffolds could lead to novel therapeutic agents with enhanced efficacy and reduced side effects.

In conclusion, methyl 6-1-(aminomethyl)-3,3-difluorocyclobutylpyridine-3-carboxylate represents a fascinating compound with diverse potential applications in pharmaceutical chemistry. Its complex structure, characterized by fluoroalkyl groups, an amino methyl substituent, and a pyridine ring with a carboxylate ester moiety, positions it as a promising candidate for further investigation. The strategic placement of functional groups within this molecule offers opportunities for designing novel therapeutic agents with improved pharmacological properties. As research in fluorinated heterocycles continues to advance, compounds like this are likely to play a crucial role in the development of next-generation pharmaceuticals.